Cas no 27611-39-8 (5-bromo-2,3-dihydro-1H-indene-1,3-dione)

5-Bromo-2,3-dihydro-1H-indene-1,3-dione is a brominated derivative of 1,3-indanedione, featuring a reactive diketone framework with a bromine substituent at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and functionalized indane derivatives. The presence of the bromine atom enhances its utility in cross-coupling reactions, such as Suzuki or Heck couplings, enabling further structural diversification. Its rigid bicyclic structure and electron-withdrawing carbonyl groups contribute to its reactivity in cyclization and condensation reactions. The compound is valued for its stability, well-defined reactivity, and applicability in pharmaceutical and materials research.

5-bromo-2,3-dihydro-1H-indene-1,3-dione structure

27611-39-8 structure

Product Name:5-bromo-2,3-dihydro-1H-indene-1,3-dione

CAS No:27611-39-8

MF:C₉H₅BrO₂

MW:225.038801908493

MDL:MFCD00625054

CID:2196799

PubChem ID:10878830

Update Time:2025-05-27

5-bromo-2,3-dihydro-1H-indene-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-1,3-indandione
- 5-bromoindene-1,3-dione
- AS-57786
- EN300-260008
- CBA61139
- DTXSID70446870
- ADTNQTYUZPHLAS-UHFFFAOYSA-N
- D86839
- 27611-39-8
- 5-bromo indane-1,3-dione
- AKOS037645157
- SCHEMBL14179042
- 5-Bromoindan-1,3-dione
- 5-Bromo-1H-indene-1,3(2H)-dione
- 5-bromo-2,3-dihydro-1H-indene-1,3-dione
- 831-443-5
- MDL： MFCD00625054
- Inchi： 1S/C9H5BrO2/c10-5-1-2-6-7(3-5)9(12)4-8(6)11/h1-3H,4H2
- InChI Key： ADTNQTYUZPHLAS-UHFFFAOYSA-N
- SMILES： BrC1C=CC2C(CC(C=2C=1)=O)=O

Computed Properties

Exact Mass: 223.94729 g/mol
Monoisotopic Mass: 223.94729 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 225.04
XLogP3: 1.3
Topological Polar Surface Area: 34.1Å²

5-bromo-2,3-dihydro-1H-indene-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM328657-1g	5-bromoindene-1,3-dione	27611-39-8	95%+	1g	$238	2022-06-11
eNovation Chemicals LLC	Y1219829-5g	5-Bromo-1,3-indandione	27611-39-8	97%	5g	$800	2024-06-05
eNovation Chemicals LLC	Y1219829-25g	5-Bromo-1,3-indandione	27611-39-8	97%	25g	$2400	2024-06-05
eNovation Chemicals LLC	D770883-1g	5-Bromo-1,3-indandione	27611-39-8	95%	1g	$215	2024-06-06
Chemenu	CM328657-1g	5-bromoindene-1,3-dione	27611-39-8	95%+	1g	$238	2021-08-18
TRC	B292715-10mg	5-bromo-2,3-dihydro-1H-indene-1,3-dione	27611-39-8		10mg	$ 50.00	2022-06-07
TRC	B292715-50mg	5-bromo-2,3-dihydro-1H-indene-1,3-dione	27611-39-8		50mg	$ 185.00	2022-06-07
TRC	B292715-100mg	5-bromo-2,3-dihydro-1H-indene-1,3-dione	27611-39-8		100mg	$ 295.00	2022-06-07
Enamine	EN300-260008-0.05g	5-bromo-2,3-dihydro-1H-indene-1,3-dione	27611-39-8	95%	0.05g	$160.0	2024-06-18
Enamine	EN300-260008-0.1g	5-bromo-2,3-dihydro-1H-indene-1,3-dione	27611-39-8	95%	0.1g	$238.0	2024-06-18

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Additional information on 5-bromo-2,3-dihydro-1H-indene-1,3-dione

Comprehensive Overview of 5-bromo-2,3-dihydro-1H-indene-1,3-dione (CAS No. 27611-39-8)

5-bromo-2,3-dihydro-1H-indene-1,3-dione (CAS No. 27611-39-8) is a brominated derivative of indanedione, a class of organic compounds widely utilized in pharmaceutical, agrochemical, and material science research. This compound, characterized by its indene-1,3-dione core structure, has garnered significant attention due to its versatile applications in synthetic chemistry and drug discovery. Researchers often explore its reactivity as a building block for heterocyclic compounds, particularly in the development of bioactive molecules targeting enzymes and receptors.

In recent years, the demand for brominated indanedione derivatives like 5-bromo-2,3-dihydro-1H-indene-1,3-dione has surged, driven by advancements in medicinal chemistry. Its electron-withdrawing bromo substituent enhances electrophilic properties, making it valuable for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig animations. These reactions are pivotal in creating complex molecular architectures for drug candidates, aligning with the growing interest in small-molecule therapeutics and precision medicine.

From an industrial perspective, CAS 27611-39-8 is frequently employed in the synthesis of organic electronic materials. Its conjugated system and bromine atom facilitate polymerization and doping processes, contributing to innovations in OLEDs (organic light-emitting diodes) and photovoltaic cells. This aligns with global trends toward sustainable energy solutions, where researchers seek eco-friendly alternatives to traditional silicon-based materials.

Environmental and safety considerations are also critical when handling 5-bromo-2,3-dihydro-1H-indene-1,3-dione. While not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain stability. Analytical techniques like HPLC and NMR spectroscopy are commonly used to verify purity, ensuring compliance with Good Laboratory Practices (GLP).

Frequently asked questions about this compound include its solubility profile (typically soluble in polar aprotic solvents like DMSO or DMF), melting point range (approximately 150–155°C), and compatibility with common reagents. These properties make it a reliable choice for high-throughput screening and combinatorial chemistry workflows. Additionally, its role in metal-organic frameworks (MOFs) design has been explored, leveraging its ability to coordinate with transition metals for catalytic applications.

In summary, 5-bromo-2,3-dihydro-1H-indene-1,3-dione (CAS No. 27611-39-8) represents a multifaceted tool in modern chemistry. Its integration into drug discovery pipelines, material science innovations, and green chemistry initiatives underscores its enduring relevance. As interdisciplinary research expands, this compound is poised to remain a cornerstone in the development of next-generation technologies.